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Compound of Interest

Compound Name: ELA-11(human)

Cat. No.: B11770342 Get Quote

This guide provides critical safety and logistical information for the proper disposal of ELA-
11(human), a substance identified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Adherence to these procedures is essential for ensuring the safety of

laboratory personnel and protecting the environment.

Hazard Summary and Personal Protective
Equipment (PPE)
Before handling ELA-11(human), it is crucial to be aware of its associated hazards and to use

appropriate personal protective equipment.
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Hazard Classification Description
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

Protective gloves, impervious

clothing, safety goggles with

side-shields.[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1]

Not applicable for direct

personal protection, but

underscores the need for

proper disposal to prevent

environmental release.

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]

Not applicable for direct

personal protection, but

underscores the need for

proper disposal to prevent

environmental release.

Step-by-Step Disposal Protocol
The primary directive for the disposal of ELA-11(human) is to dispose of the contents and

container to an approved waste disposal plant[1]. The following steps provide a detailed

workflow for safely preparing this material for disposal.

Segregation and Labeling:

Isolate waste containing ELA-11(human) from other laboratory waste streams.

If possible, keep the substance in its original container. Ensure the original label is intact

and legible.

If using a different container, clearly label it as "Hazardous Waste: ELA-11(human)" and

include relevant hazard symbols (e.g., harmful, environmentally hazardous).

Containment:
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Ensure the waste container is tightly sealed to prevent leaks or spills.

For liquid waste, use a chemically resistant and shatterproof container.

Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

This area should be away from drains, water courses, and general laboratory traffic to

prevent accidental release into the environment.[1]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Do not attempt to dispose of ELA-11(human) down the sanitary sewer or in regular trash.

Emergency Procedures for Spills and Exposure
In the event of an accidental release or exposure, follow these procedures:

Spill:

Evacuate the immediate area if necessary.

Wearing appropriate PPE, cover the spill with an absorbent material.

Collect the spillage and place it in a sealed, labeled container for hazardous waste

disposal.[1]

Decontaminate the spill area with a suitable disinfectant or cleaning agent.

Skin Contact: Rinse the affected area thoroughly with large amounts of water and remove

contaminated clothing. Call a physician.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention.[1]
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Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

center or physician.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of ELA-11(human).
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Caption: Workflow for the safe disposal of ELA-11(human).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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